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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of TCO-PEG6-NHS ester, a
heterobifunctional crosslinker at the forefront of bioconjugation and drug development. This
document details its chemical properties, mechanism of action, and applications, with a focus
on providing practical experimental protocols and quantitative data to enable its effective use in
research and development.

Introduction to TCO-PEG6-NHS Ester

TCO-PEG6-NHS ester is a versatile chemical tool designed for the precise modification of
biomolecules. It features three key components:

o Atrans-cyclooctene (TCO) group: A strained alkene that serves as a highly reactive
dienophile in bioorthogonal "click chemistry" reactions.

» A polyethylene glycol (PEG) spacer: A six-unit PEG chain (PEGB6) that enhances aqueous
solubility, increases flexibility, and reduces steric hindrance during conjugation.
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» An N-hydroxysuccinimide (NHS) ester: An amine-reactive functional group that enables
covalent attachment to primary amines (e.g., lysine residues) on proteins, antibodies, and
other biomolecules.

This unique combination of functionalities allows for a two-step bioconjugation strategy. First,
the NHS ester is used to label a biomolecule of interest with the TCO moiety. Subsequently, the
TCO-labeled biomolecule can be rapidly and specifically reacted with a molecule containing a
tetrazine group through an inverse-electron-demand Diels-Alder (IEDDA) reaction. This
bioorthogonal approach is renowned for its high efficiency, specificity, and biocompatibility,
making it ideal for applications in complex biological systems.

Physicochemical and Reactivity Data

A clear understanding of the physicochemical properties and reactivity of TCO-PEG6-NHS
ester is crucial for its successful application. The following tables summarize key quantitative

data.

Property Value Source(s)
Chemical Formula C2sH46N2012 [1]
Molecular Weight 602.68 g/mol [1]

CAS Number 2353409-96-6 [1]

Purity >95% [1]
Solubility Soluble in DMSO, DMF, DCM [1]

Storage Conditions -20°C, desiccated [1]

Limited; prone to isomerization
Shelf Life and hydrolysis. Recommended  [1][2]

for short-term storage.

Reactivity and Stability
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Parameter Description Value/Condition Source(s)
Reacts with primary
NHS Ester Reactivity amines to form stable Optimal pH 7.2-8.5 [3]
amide bonds.
Hydrolysis competes
] ) ~4-5 hours at pH 7.0
) with the amine )
NHS Ester Half-life ) ) (0°C); ~10 minutes at [3]
reaction and is pH-
pH 8.6 (4°C)
dependent.
Inverse-electron-
TCO-Tetrazine demand Diels-Alder Exceptionally fast and 3]
Reaction (IEDDA) bioorthogonal.
cycloaddition.
TCO-Tetrazine Second-order rate
o Uptolx10®M-1s—1 [3]
Kinetics constant.
) ] Sensitive to trace
Can isomerize to the
) ] metals (e.g., copper)
N less reactive cis- )
TCO Stability and high [3]

cyclooctene (CCO)
form.

concentrations of

thiols.

Mechanism of Action and Experimental Workflows

The utility of TCO-PEG6-NHS ester lies in its ability to facilitate a two-stage bioconjugation

process. The following diagrams illustrate the key chemical reactions and a typical

experimental workflow for antibody conjugation.

Chemical Reactions

The first step involves the reaction of the NHS ester with a primary amine on a biomolecule,

such as a lysine residue on an antibody.
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TCO-PEG6-NHS ester

TCO-PEG6-O-(C=0)-NHS | + Protein-NH2 TCO-labeled Biomolecule Byproduct

|
I -
™ TCO-PEG6-0-(C=0)-NH-Protein %> NHS

Biomolecule

Protein-NH2

Click to download full resolution via product page

Reaction of TCO-PEG6-NHS ester with a primary amine.

Once the biomolecule is labeled with the TCO group, it can undergo a rapid and specific IEDDA
reaction with a tetrazine-functionalized molecule.

TCO-labeled Biomolecule
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TCO-tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction.

Experimental Workflow for Antibody Conjugation

The following diagram outlines a typical workflow for labeling an antibody with TCO-PEG6-NHS
ester and subsequent purification.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15543264/docs?utm_src=pdf-body-img#tco-peg6-nhs-ester-a-comprehensive-technical-guide-for-bioconjugation
https://www.benchchem.com/product/b15543264/docs?utm_src=pdf-body#tco-peg6-nhs-ester-a-comprehensive-technical-guide-for-bioconjugation
https://www.benchchem.com/product/b15543264/docs?utm_src=pdf-body-img#tco-peg6-nhs-ester-a-comprehensive-technical-guide-for-bioconjugation
https://www.benchchem.com/product/b15543264/docs?utm_src=pdf-body#tco-peg6-nhs-ester-a-comprehensive-technical-guide-for-bioconjugation
https://www.benchchem.com/product/b15543264/docs?utm_src=pdf-body#tco-peg6-nhs-ester-a-comprehensive-technical-guide-for-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

: ) ( ]
'

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [TCO-PEG6-NHS Ester: A Comprehensive Technical
Guide for Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543264/docs#tco-peg6-nhs-ester-a-
comprehensive-technical-guide-for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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